2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine

• CAS No.: 1532248-30-8
• Molecular Formula: C7H15NO2
• Molecular Weight: 145.2

Description

2-(2-Methyl-1,3-dioxolan-2-yl)propan-1-amine is an organic compound with the molecular formula C7H15NO2 It is characterized by the presence of a dioxolane ring, which is a five-membered ring containing two oxygen atoms, and an amine group attached to a propyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine typically involves the reaction of 2-methyl-1,3-dioxolane with a suitable amine precursor under controlled conditions. One common method involves the use of 2-methyl-1,3-dioxolane-2-propanol as a starting material, which is then reacted with an amine source such as ammonia or an alkylamine in the presence of a catalyst .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and efficiency. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methyl-1,3-dioxolan-2-yl)propan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like hydrogen or metal hydrides.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions, often in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction can produce alcohols or hydrocarbons .

Scientific Research Applications

2-(2-Methyl-1,3-dioxolan-2-yl)propan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in the study of biochemical pathways and as a probe for investigating enzyme activities.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 2-(2-methyl-1,3-dioxolan-2-yl)propan-1-amine exerts its effects involves interactions with molecular targets such as enzymes and receptors. The dioxolane ring and amine group can participate in hydrogen bonding, electrostatic interactions, and other molecular interactions that influence the compound’s activity. These interactions can modulate biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar Compounds

2-(2-Methyl-1,3-dioxolan-2-yl)-2-propanol: Similar in structure but with a hydroxyl group instead of an amine group.

2-Methyl-1,3-dioxolane: Lacks the propyl chain and amine group, making it less versatile in certain applications.

1,3-Dioxolane-2-ethanol: Contains an ethanol group instead of a propyl amine, leading to different chemical properties.

Uniqueness

2-(2-Methyl-1,3-dioxolan-2-yl)propan-1-amine is unique due to its combination of a dioxolane ring and an amine group, which provides a distinct set of chemical properties and reactivity. This makes it particularly useful in applications requiring specific interactions with biological molecules or in the synthesis of complex organic compounds .